Cas no 130165-83-2 (Butanedioic acid, (1-methylethylidene)-, 1-methyl ester)

• Product Name: Butanedioic acid, (1-methylethylidene)-, 1-methyl ester
• CAS No: 130165-83-2
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 1225482
• Update Time: 2024-08-04

Butanedioic acid, (1-methylethylidene)-, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (1-methylethylidene)-, 1-methyl ester
• Butanedioic acid, 2-(1-methylethylidene)-, 1-methyl ester

• Inchi： 1S/C8H12O4/c1-5(2)6(4-7(9)10)8(11)12-3/h4H2,1-3H3,(H,9,10)
• InChI Key： NTEUHFNDKXZOPV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)/C(=C(/C)\C)/CC(O)=O

Computed Properties

• Exact Mass: 172.07356

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Melting Point: 58 °C
• Boiling Point: 295.2±23.0 °C(Predicted)
• PSA: 63.6
• pka: 3.92±0.10(Predicted)